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Compound of Interest

Compound Name: 3,3'-Dichlorobiphenyl

Cat. No.: B134845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

3,3'-Dichlorobiphenyl (PCB-11), a specific polychlorinated biphenyl congener. The information

is curated for researchers, scientists, and professionals in drug development who require

detailed data on this compound.

Core Physical and Chemical Properties
3,3'-Dichlorobiphenyl is a synthetic organic compound characterized by a biphenyl structure

with two chlorine atoms attached at the 3 and 3' positions. Its properties are crucial for

understanding its environmental fate, toxicological profile, and potential for biological

interaction.

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of 3,3'-
Dichlorobiphenyl.
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Property Value

Molecular Formula C₁₂H₈Cl₂

Molecular Weight 223.10 g/mol

CAS Number 2050-67-1

Appearance Crystalline solid

Melting Point 29 °C

Boiling Point 320 °C (at 760 mmHg)

Water Solubility 0.355 mg/L at 25 °C

Vapor Pressure 4.9 x 10⁻⁴ mmHg at 25 °C

Log Kₒw (Octanol-Water Partition Coefficient) 5.79

Henry's Law Constant 2.33 x 10⁻⁴ atm·m³/mol at 25 °C

Experimental Protocols
Detailed methodologies for determining the key physical properties of 3,3'-Dichlorobiphenyl
are outlined below. These protocols are based on established methods for organic compounds

and can be adapted for this specific PCB congener.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature at which 3,3'-Dichlorobiphenyl transitions from a

solid to a liquid state.

Materials:

3,3'-Dichlorobiphenyl, crystalline solid

Capillary tubes (sealed at one end)

Melting point apparatus with a calibrated thermometer or digital temperature sensor

Mortar and pestle (if needed to powder the sample)
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Spatula

Procedure:

Ensure the 3,3'-Dichlorobiphenyl sample is dry and finely powdered. If necessary, gently

grind the crystals using a mortar and pestle.

Pack the capillary tube with the powdered sample to a height of 2-3 mm by pressing the

open end into the powder and tapping the sealed end on a hard surface to compact the

sample.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of 29 °C.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first droplet of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts (the

end of the melting range).

The melting point is reported as the range between these two temperatures. For a pure

compound, this range should be narrow.

Boiling Point Determination (Thiele Tube Method)
Objective: To determine the temperature at which the vapor pressure of liquid 3,3'-
Dichlorobiphenyl equals the atmospheric pressure.

Materials:

3,3'-Dichlorobiphenyl

Thiele tube
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High-boiling point mineral oil

Small test tube (ignition tube)

Capillary tube (sealed at one end)

Thermometer

Bunsen burner or heating mantle

Clamp and stand

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.

Place a small amount (a few drops) of 3,3'-Dichlorobiphenyl into the small test tube.

Invert the sealed capillary tube and place it, open end down, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level is

above the sample.

Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle.

As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.

Continue gentle heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube. Record this temperature.
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Water Solubility Determination (Shake-Flask Method
with HPLC Analysis)
Objective: To determine the saturation concentration of 3,3'-Dichlorobiphenyl in water at a

specific temperature.

Materials:

3,3'-Dichlorobiphenyl

High-purity water (e.g., Milli-Q)

Glass flasks with stoppers

Constant temperature shaker bath

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Acetonitrile (HPLC grade)

Volumetric flasks and pipettes

Procedure:

Add an excess amount of 3,3'-Dichlorobiphenyl to a glass flask containing a known volume

of high-purity water.

Seal the flask and place it in a constant temperature shaker bath set to 25 °C.

Shake the flask for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After shaking, allow the flask to stand undisturbed in the temperature bath for at least 24

hours to allow for phase separation.
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Carefully withdraw an aliquot of the aqueous phase, avoiding any undissolved solid.

Centrifuge the aliquot to further separate any suspended particles.

Filter the supernatant through a syringe filter to obtain a clear aqueous solution saturated

with 3,3'-Dichlorobiphenyl.

Prepare a series of standard solutions of 3,3'-Dichlorobiphenyl in a suitable solvent (e.g.,

acetonitrile) of known concentrations.

Analyze the filtered aqueous sample and the standard solutions by HPLC. A typical mobile

phase could be a gradient of acetonitrile and water, with detection at a suitable UV

wavelength (e.g., 254 nm).

Construct a calibration curve from the peak areas of the standard solutions.

Determine the concentration of 3,3'-Dichlorobiphenyl in the aqueous sample by comparing

its peak area to the calibration curve. This concentration represents the water solubility.

Synthesis of 3,3'-Dichlorobiphenyl
The synthesis of symmetrical polychlorinated biphenyls like 3,3'-Dichlorobiphenyl can be

achieved through several methods. The Ullmann reaction, involving the copper-catalyzed

coupling of an aryl halide, is a classic approach.

General Synthetic Workflow (Ullmann Reaction)
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3-Iodo-1-chlorobenzene

Reaction MixtureCopper Powder (Cu)

High Temperature
(e.g., >200 °C)

3,3'-DichlorobiphenylUllmann Coupling Purification
(e.g., Recrystallization,

Chromatography)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase I Metabolism (Oxidation)

Phase II Metabolism (Conjugation)

3,3'-Dichlorobiphenyl
(PCB-11)

Monohydroxylated Metabolites

CYP Enzymes

Dihydroxylated Metabolites
(Catechols)

CYP Enzymes

Methoxylated-Hydroxylated
Metabolites

COMT

Sulfate Conjugates

SULTs

Glucuronide Conjugates

UGTs

SULTs UGTsSULTs UGTs
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HepG2 Cell Culture

Exposure to 3,3'-Dichlorobiphenyl
(e.g., 24 hours)

Sample Collection
(Cells and Culture Medium)

Metabolite Extraction
(e.g., Liquid-Liquid or

Solid-Phase Extraction)

Analytical Detection
(LC-MS/MS, GC-MS)

Data Analysis and
Metabolite Identification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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